Cas no 1341040-95-6 (N-(prop-2-yn-1-yl)thian-3-amine)

• Product Name: N-(prop-2-yn-1-yl)thian-3-amine
• CAS No: 1341040-95-6
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 6153035
• PubChem ID: 62872865
• Update Time: 2025-07-23

N-(prop-2-yn-1-yl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-yn-1-yl)thian-3-amine
• AKOS012168848
• CS-0266302
• n-(Prop-2-yn-1-yl)tetrahydro-2h-thiopyran-3-amine
• EN300-1451787
• 1341040-95-6

• Inchi： 1S/C8H13NS/c1-2-5-9-8-4-3-6-10-7-8/h1,8-9H,3-7H2
• InChI Key： UBFARFBAUJRDBD-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NCC#C

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Additional information on N-(prop-2-yn-1-yl)thian-3-amine

Professional Introduction to N-(prop-2-yn-1-yl)thian-3-amine (CAS No. 1341040-95-6)

N-(prop-2-yn-1-yl)thian-3-amine, a compound with the chemical identifier CAS No. 1341040-95-6, represents a significant advancement in the realm of synthetic chemistry and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule features a propargyl group (prop-2-yn-1-yl) attached to a thiazole ring, which is a well-known pharmacophore in drug design. The combination of these structural elements imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The thiazole core is particularly noteworthy in medicinal chemistry, as it is present in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. The presence of the propargyl group introduces reactivity that can be exploited for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. This flexibility makes N-(prop-2-yn-1-yl)thian-3-amine a versatile building block for the development of novel therapeutic agents.

Recent studies have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges. For instance, researchers have been investigating the antimicrobial properties of thiazole-based compounds, finding that they can effectively inhibit the growth of resistant bacterial strains. The propargyl substituent in N-(prop-2-yn-1-yl)thian-3-amine may enhance its antimicrobial activity by facilitating interactions with bacterial cell membranes or by interfering with essential metabolic pathways.

In addition to its antimicrobial potential, N-(prop-2-yn-1-yl)thian-3-amine has shown promise in other areas of research. For example, its structural motif has been explored in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The propargyl group can serve as a handle for covalent bonding strategies, allowing for the creation of highly specific inhibitors that target aberrant signaling pathways.

The synthesis of N-(prop-2-yn-1-yl)thian-3-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. The introduction of the propargyl group via Sonogashira coupling reactions provides a robust and efficient route to this intermediate. This methodological approach underscores the importance of transition metal-catalyzed reactions in constructing complex molecular architectures.

From a computational chemistry perspective, N-(prop-2-yn-1-yllthian)-3-amine has been subjected to detailed molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided insights into how the propargyl and thiazole moieties contribute to ligand-receptor affinity. Such information is crucial for optimizing drug-like properties, including solubility, permeability, and metabolic stability.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like N-(prop--2--yn--1--ytl)thian--3-amine in drug discovery. Its unique structural features offer a balance between chemical diversity and biological activity, making it an attractive scaffold for medicinal chemists. As research progresses, it is anticipated that new derivatives will be developed that address unmet medical needs across various therapeutic areas.

In conclusion, N-(prop--2--yn--1--ytl)thian--3-amine (CAS No. 1341040--95--6) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its combination of a propargyl group and a thiazole ring provides a rich foundation for developing novel therapeutics. With ongoing research exploring its antimicrobial, anti-inflammatory, and anticancer potential, this compound is poised to make significant contributions to the field of medicinal chemistry.